Cas no 13091-60-6 (1H-1,2,3-Triazole-5-carboxamide,4-amino-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-5-carboxamide,4-amino-1-methyl-
• CAS No: 13091-60-6
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 119277
• PubChem ID: 12498202
• Update Time: 2025-04-18

1H-1,2,3-Triazole-5-carboxamide,4-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxamide,4-amino-1-methyl-
• 1H-1,2,3-Triazole-5-carboxamide,4-amino-1-methyl-(7CI,8CI,9CI)
• SCHEMBL18742221
• 5-amino-3-methyltriazole-4-carboxamide
• AKOS006339204
• 13091-60-6

• Inchi： 1S/C4H7N5O/c1-9-2(4(6)10)3(5)7-8-9/h5H2,1H3,(H2,6,10)
• InChI Key： RYMGEGPUVUJQDL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N=NN1C)N

Computed Properties

• Exact Mass: 141.06521
• Monoisotopic Mass: 141.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 99.82